N-(4-butylphenyl)-1-[(2-fluorophenyl)methoxy]-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(4-butylphenyl)-1-[(2-fluorophenyl)methoxy]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C23H23FN2O3/c1-2-3-7-17-11-13-19(14-12-17)25-22(27)20-9-6-15-26(23(20)28)29-16-18-8-4-5-10-21(18)24/h4-6,8-15H,2-3,7,16H2,1H3,(H,25,27)
• InChI Key: LYRPWLYTJPTUNH-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)C2=CC=CN(C2=O)OCC3=CC=CC=C3F
• Molecular Formula: C23H23FN2O3
• Molecular Weight: 394.4 g/mol
• CAS No.: 868678-76-6

Description

N-(4-butylphenyl)-1-[(2-fluorophenyl)methoxy]-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C23H23FN2O3 and its molecular weight is 394.446. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Kinase Inhibition for Cancer Therapy Research on substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides has identified potent and selective Met kinase inhibitors. These compounds have demonstrated complete tumor stasis in Met-dependent human gastric carcinoma xenograft models following oral administration, highlighting their potential for cancer therapy (Schroeder et al., 2009).

Radiotracer Development for PET Imaging The synthesis of N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide demonstrates the feasibility of nucleophilic displacement in pyrazole rings with [18F]fluoride. This compound, intended as a radiotracer for studying CB1 cannabinoid receptors in the brain via positron emission tomography (PET), exemplifies the use of fluorinated compounds in medical imaging (Katoch-Rouse & Horti, 2003).

Neuroreceptor Imaging in Alzheimer's Disease Fluorinated benzamide derivatives have been used as selective serotonin 1A (5-HT(1A)) molecular imaging probes in Alzheimer's disease patients. These compounds facilitate the quantification of 5-HT(1A) receptor densities, offering insights into the neurobiological underpinnings of Alzheimer's and related cognitive disorders (Kepe et al., 2006).

Synthetic Methodologies and Structural Analysis Research on the synthesis of related compounds, such as N-(4-fluorophenyl)-1-(pyrrolidine-1-carbonyl) cyclopropane-1-carboxamide, provides valuable methodologies for the creation of complex molecular architectures. These synthetic pathways contribute to the broader understanding of chemical synthesis and compound characterization (Zhou et al., 2021).